Cas no 1460362-22-4 (4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid)

• Product Name: 4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid
• CAS No: 1460362-22-4
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD17474525
• CID: 4785705
• Update Time: 2025-06-12

4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid

• MDL： MFCD17474525
• Inchi： 1S/C15H21NO3/c1-16(11-13-6-8-19-9-7-13)10-12-2-4-14(5-3-12)15(17)18/h2-5,13H,6-11H2,1H3,(H,17,18)
• InChI Key： HDPPOFBSPMVSMQ-UHFFFAOYSA-N
• SMILES： O1CCC(CN(C)CC2C=CC(C(=O)O)=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: -0.4
• Topological Polar Surface Area: 49.8

Additional information on 4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid

Comprehensive Overview of 4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid (CAS No. 1460362-22-4)

4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid (CAS No. 1460362-22-4) is a synthetic organic compound with a unique molecular structure that combines a benzoic acid core with a tetrahydro-2H-pyran moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The presence of both methylamino and tetrahydro-2H-pyran groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid has increased, particularly in the field of medicinal chemistry. Researchers are exploring its role as a building block for small-molecule inhibitors and biologically active compounds. Its CAS No. 1460362-22-4 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial labs. The compound's benzoic acid derivative nature also makes it relevant for studies on drug delivery systems and pharmacokinetics.

One of the key reasons for the popularity of 4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid is its potential in addressing neurodegenerative diseases and inflammatory conditions. The tetrahydro-2H-pyran ring is known to enhance blood-brain barrier permeability, a critical factor in developing central nervous system (CNS) drugs. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized bioavailability and selectivity.

From a synthetic chemistry perspective, CAS No. 1460362-22-4 is valued for its modular structure, which allows for straightforward functional group transformations. The methylamino group can be further modified to introduce additional pharmacophores, making it a valuable tool for structure-activity relationship (SAR) studies. This flexibility is particularly appealing in the context of high-throughput screening and combinatorial chemistry, where rapid optimization of lead compounds is essential.

Another area of interest is the compound's potential role in cancer research. The benzoic acid scaffold is a common feature in many tyrosine kinase inhibitors, and the incorporation of the tetrahydro-2H-pyran moiety could improve solubility and metabolic stability. These properties are crucial for developing next-generation therapeutics with reduced side effects. Searches for 4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid often correlate with queries about anticancer agents and drug design, highlighting its relevance in modern oncology.

In addition to its pharmaceutical applications, CAS No. 1460362-22-4 is also explored in material science. The compound's aromatic and heterocyclic components make it a candidate for designing organic semiconductors and photovoltaic materials. This interdisciplinary appeal underscores its versatility and potential to bridge gaps between chemistry, biology, and engineering.

As the scientific community continues to investigate 4-((Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)methyl)benzoic acid, its CAS No. 1460362-22-4 remains a focal point for innovation. Whether in drug development, material synthesis, or biochemical research, this compound exemplifies the intersection of molecular design and practical application. Its growing presence in literature and patents suggests a bright future for further discoveries.